(2E)-3-(Furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H10O3/c1-9-4-7-12(15-9)11(13)6-5-10-3-2-8-14-10/h2-8H,1H3/b6-5+
• InChI Key: VOVSMCPXDADFRC-AATRIKPKSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)C=CC2=CC=CO2
• Isomeric SMILES: CC1=CC=C(O1)C(=O)/C=C/C2=CC=CO2
• Molecular Formula: C12H10O3
• Molecular Weight: 202.21 g/mol

Description

(2E)-3-(Furan-2-yl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, also known as 2-methylfuran-2-yl prop-2-en-1-one or 2MF, is a compound of interest to the scientific community due to its unique chemical structure and potential applications in a number of fields. 2MF is a cyclic hemiacetal and a type of furan derivative, which is an important class of compounds that are used in a variety of industrial and pharmaceutical applications. The structure of 2MF is composed of a five-membered ring containing two oxygen atoms, and a three-carbon chain connected to the ring at the 1-position. This compound has been studied extensively in recent years due to its potential uses in various fields, including synthetic organic chemistry, drug delivery, and nanomaterials.

Scientific Research Applications

2MF has been studied extensively in recent years due to its potential applications in a variety of fields. For example, 2MF has been used as a precursor in the synthesis of a number of compounds, including pharmaceuticals, agrochemicals, and polymers. In addition, 2MF has been used as a building block in the synthesis of a variety of nanomaterials, including carbon nanotubes and nanowires. Furthermore, 2MF has been used in the synthesis of a number of drug delivery systems, such as liposomes and polymeric micelles. Finally, 2MF has been used as a starting material in the synthesis of a variety of organic compounds, such as heterocyclic compounds and polycyclic aromatic hydrocarbons.

Mechanism of Action

The mechanism of action of 2MF is not fully understood. However, it is believed that the furan ring of 2MF is capable of forming a variety of hydrogen bonds with other molecules, which allows it to interact with a wide range of substrates. Additionally, the three-carbon chain of 2MF is believed to be able to form a variety of covalent bonds with other molecules, allowing it to form strong complexes with a variety of substrates.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2MF are not fully understood. However, it is believed that 2MF is capable of interacting with a variety of enzymes, receptors, and other biological molecules. Additionally, 2MF is believed to be able to modulate the activity of a variety of enzymes, which could potentially lead to a variety of physiological effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2MF in laboratory experiments are numerous. For example, 2MF is a relatively stable compound that is easy to synthesize and handle in the laboratory. Additionally, 2MF is soluble in a variety of solvents and is capable of forming a variety of covalent and hydrogen bonds with other molecules, making it a useful building block for a variety of synthetic reactions. However, 2MF is also limited in its applications due to its relatively low solubility in some solvents and its tendency to form complexes with other molecules.

Future Directions

Given the potential applications of 2MF in a variety of fields, there are numerous potential future directions for research. For example, further studies into the biochemical and physiological effects of 2MF could lead to a better understanding of its potential applications in drug delivery and nanomaterials. Additionally, further research into the synthesis of 2MF could lead to more efficient and cost-effective methods of production. Finally, further studies into the mechanism of action of 2MF could lead to a better understanding of its potential applications in synthetic organic chemistry.

Synthesis Methods

2MF can be synthesized using a variety of methods, including the Stork–Zhao reaction and the Yamaguchi reaction. The Stork–Zhao reaction is a two-step process that involves the reaction of an aldehyde with an alkyl halide in the presence of a base to form an allylic alcohol, which is then converted to 2MF using a catalytic amount of a Lewis acid. The Yamaguchi reaction is a single-step process that involves the reaction of an alkyl halide with a furan in the presence of a base to form 2MF. Both of these methods are efficient and have been used to synthesize 2MF in a variety of solvents and at different temperatures.